YH239-EE

• CAS No.: 1364488-67-4
• Product Name: YH239-EE
• Molecular Formula: C25H27Cl2N3O4
• Molecular Weight: 504.4
• IUPAC Name: ethyl 3-[2-(tert-butylamino)-1-[(4-chlorophenyl)methyl-formylamino]-2-oxoethyl]-6-chloro-1H-indole-2-carboxylate
• Standard InChI: InChI=1S/C25H27Cl2N3O4/c1-5-34-24(33)21-20(18-11-10-17(27)12-19(18)28-21)22(23(32)29-25(2,3)4)30(14-31)13-15-6-8-16(26)9-7-15/h6-12,14,22,28H,5,13H2,1-4H3,(H,29,32)
• Standard InChIKey: OTUBDDRFPQLPKD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(N1)C=C(C=C2)Cl)C(C(=O)NC(C)(C)C)N(CC3=CC=C(C=C3)Cl)C=O
• Appearance: Solid powder
• Description: YH239-EE is a highly potent p53-MDM2 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YH239-EE; YH239EE; YH239 EE; YH239 Ethylester
• Reference: 1: Huang Y, Wolf S, Beck B, Köhler LM, Khoury K, Popowicz GM, Goda SK, Subklewe M, Twarda A, Holak TA, Dömling A. Discovery of highly potent p53-MDM2 antagonists and structural basis for anti-acute myeloid leukemia activities. ACS Chem Biol. 2014 Mar 21;9(3):802-11. doi: 10.1021/cb400728e. Epub 2014 Jan 17. PubMed PMID: 24405416; PubMed Central PMCID: PMC3985958.
• PubChem Compound: 56943013
• Last Modified: Nov 11 2021